Cas no 1804091-35-7 (4-Mercapto-7-nitro-1H-benzimidazole)

4-Mercapto-7-nitro-1H-benzimidazole is a heterocyclic compound featuring a benzimidazole core functionalized with a nitro group at the 7-position and a thiol group at the 4-position. This structure imparts unique reactivity, making it valuable in organic synthesis and coordination chemistry. The nitro group enhances electrophilic properties, while the thiol moiety allows for thiol-based conjugation or metal coordination. Its applications include use as a building block in pharmaceuticals, agrochemicals, and materials science. The compound's stability and functional group compatibility make it suitable for diverse chemical transformations. Proper handling is advised due to potential reactivity of the thiol and nitro groups under certain conditions.
4-Mercapto-7-nitro-1H-benzimidazole structure
1804091-35-7 structure
Product Name:4-Mercapto-7-nitro-1H-benzimidazole
CAS No:1804091-35-7
MF:C7H5N3O2S
MW:195.198499441147
CID:4824920
Update Time:2025-06-08

4-Mercapto-7-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Mercapto-7-nitro-1H-benzimidazole
    • Inchi: 1S/C7H5N3O2S/c11-10(12)4-1-2-5(13)7-6(4)8-3-9-7/h1-3,13H,(H,8,9)
    • InChI Key: ZJBYGESVOKLQKI-UHFFFAOYSA-N
    • SMILES: SC1=CC=C(C2=C1NC=N2)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 220
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.5

4-Mercapto-7-nitro-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061004648-250mg
4-Mercapto-7-nitro-1H-benzimidazole
1804091-35-7 98%
250mg
$798.03 2022-04-02
Alichem
A061004648-500mg
4-Mercapto-7-nitro-1H-benzimidazole
1804091-35-7 98%
500mg
$1,162.20 2022-04-02
Alichem
A061004648-1g
4-Mercapto-7-nitro-1H-benzimidazole
1804091-35-7 98%
1g
$2,039.91 2022-04-02

Additional information on 4-Mercapto-7-nitro-1H-benzimidazole

Introduction to 4-Mercapto-7-nitro-1H-benzimidazole (CAS No. 1804091-35-7)

4-Mercapto-7-nitro-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1804091-35-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The presence of both a thiol (-SH) group and a nitro (-NO₂) substituent in its structure imparts unique reactivity and functional properties, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 4-Mercapto-7-nitro-1H-benzimidazole consists of a benzimidazole core, which is a fused ring system comprising a benzene ring and a pyridazine ring. The thiol group at the 4-position and the nitro group at the 7-position are key functional moieties that contribute to its chemical behavior and biological interactions. This arrangement allows for diverse chemical modifications, including nucleophilic substitution reactions, coordination with metal ions, and interactions with biological targets such as enzymes and receptors.

In recent years, 4-Mercapto-7-nitro-1H-benzimidazole has been extensively studied for its potential applications in medicinal chemistry. The thiol group serves as a versatile handle for conjugation with other biomolecules, enabling the development of novel therapeutic agents. Additionally, the nitro group can be reduced to an amine, providing another point of modification for further functionalization. These features make it an attractive building block for designing small-molecule inhibitors and probes.

One of the most compelling aspects of 4-Mercapto-7-nitro-1H-benzimidazole is its role in the development of antimicrobial agents. Researchers have demonstrated that derivatives of this compound exhibit potent activity against various bacterial and fungal strains. The thiol group can interact with microbial cell membranes, disrupting their integrity and leading to cell death. Simultaneously, the nitro group can generate reactive species that interfere with microbial metabolism. This dual mechanism of action makes 4-Mercapto-7-nitro-1H-benzimidazole derivatives promising candidates for combating drug-resistant pathogens.

Furthermore, 4-Mercapto-7-nitro-1H-benzimidazole has shown promise in the field of anticancer research. Studies have indicated that certain analogs of this compound can inhibit the growth of tumor cells by targeting specific enzymes involved in cancer progression. For instance, they may interfere with kinases or other signaling proteins that drive uncontrolled cell division. The ability to fine-tune the properties of these derivatives by modifying the benzimidazole core or introducing additional functional groups has opened up new avenues for developing targeted cancer therapies.

The synthesis of 4-Mercapto-7-nitro-1H-benzimidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on a pre-functionalized benzimidazole precursor, followed by nitration and thiolation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

From a material science perspective, 4-Mercapto-7-nitro-1H-benzimidazole has been investigated for its potential in designing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The presence of both sulfur and nitrogen atoms allows for coordination with transition metals, leading to stable complexes with unique electronic properties. These complexes can be used in various applications, including catalysis, sensing, and energy storage.

The growing interest in 4-Mercapto-7-nitro-1H-benzimidazole has spurred numerous research endeavors aimed at uncovering its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to develop novel derivatives with enhanced efficacy and reduced toxicity. Computational modeling techniques are also being employed to predict the behavior of this compound in different environments, aiding in the rational design of new derivatives.

In conclusion,4-Mercapto-7-nitro-1H-benzimidazole (CAS No. 1804091-35-7) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and beyond. Its unique structural features enable diverse applications ranging from antimicrobial agents to advanced materials. As research continues to uncover new possibilities for this molecule,4-Mercapto-7-nitro-1H-benzimidazole is poised to play an increasingly important role in addressing global challenges in health and technology.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.